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Compound of Interest

Compound Name: (R)-Azelnidipine

L  Get Quote

Cat. No.: B1666254

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (R)-Azelnidipine. The following procedures are
designed to ensure a safe laboratory environment by outlining necessary personal protective
equipment (PPE), operational plans, and disposal protocols.

Hazard Identification and Safety Data

(R)-Azelnidipine is classified as harmful if swallowed and causes serious eye damage.[1][2] It
IS a strong irritant to the eyes, but it is not classified as a skin irritant or sensitizer.[1] Adherence
to the safety protocols outlined below is essential to mitigate risks.

Quantitative Safety Data for Azelnidipine

Acute Toxicity

Oral LD50 (Mouse)

785 ma/kg[1]

Oral LD50 (Rat)

1,267 mg/kg[1]

Physical Properties

Melting Point

120-126°C[2][3]

Density

1.33 g/cm3[2][3]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling (R)-Azelnidipine is critical. This involves a combination of
engineering controls, personal protective equipment, and stringent hygiene practices.

Engineering Controls

o Ventilation: Always handle (R)-Azelnidipine in a well-ventilated area. Use of a chemical
fume hood or other appropriate exhaust ventilation is required to minimize inhalation
exposure.[2]

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and
in close proximity to the workstation.[2][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and most critical barrier to exposure.
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PPE Requirement

Specification

Rationale

Eye and Face Protection

Safety goggles with side-

shields or a full-face shield.[2]

[4]115]

Protects against splashes and
airborne particles, preventing

serious eye damage.

Hand Protection

Chemical-resistant protective
gloves (e.g., nitrile). Double-

gloving is recommended.[2][6]

Prevents dermal contact.
Double-gloving provides an
extra layer of protection,
especially during compounding

and disposal.[6]

Body Protection

A disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting cuffs.

[2]4](6]

Protects skin from
contamination. Gowns should
not be worn outside the

handling area.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) is required if dust or
aerosols may be generated or

if ventilation is inadequate.[2]

[4]

Prevents inhalation of harmful

dust or aerosols.

Personal Hygiene and Handling Practices

Avoid all contact with eyes, skin, and clothing.[4]

Do not eat, drink, or smoke in areas where (R)-Azelnidipine is handled or stored.[2][4]

Wash hands thoroughly with soap and water before breaks and immediately after handling

the compound.[1][2]

Remove contaminated clothing and gloves immediately and dispose of them as hazardous

waste.

Emergency and Disposal Plan

Proper procedures for managing spills and disposing of waste are essential to contain

contamination and ensure environmental and personal safety.
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Spill Response Protocol

Evacuate: Immediately alert others and evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Before cleanup, put on all required personal protective equipment, including
respiratory protection, double gloves, a gown, and eye protection.[2]

Contain and Clean:

o For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for hazardous waste disposal.[4] Avoid generating dust.

o For liquid spills, cover with an inert, absorbent material such as diatomite or a universal
binder.[2] Scoop the material into a labeled hazardous waste container.

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.[2]

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste
according to institutional and local regulations.[2][4]

Disposal Plan

All (R)-Azelnidipine waste, including unused product and contaminated materials, must be

treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated gloves, gowns, and cleaning
materials, in clearly labeled, sealed containers suitable for hazardous chemical waste.

Regulatory Compliance: Disposal must adhere strictly to all applicable federal, state, and
local environmental regulations for hazardous drug disposal.[7] Do not dispose of (R)-
Azelnidipine in standard laboratory trash or down the drain.

Empty Containers: Decontaminate empty containers before recycling or disposal. Scratch
out or remove all personal and identifying information from prescription labels.[8]
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Handling Workflow Diagram

The following diagram illustrates the standard operational workflow for handling (R)-
Azelnidipine, from initial preparation to final disposal.
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Caption: Workflow for safe handling of (R)-Azelnidipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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